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Compound of Interest

Compound Name: Chlorosuccinic acid

Cat. No.: B092236 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of chlorosuccinic acid, a

halogenated derivative of succinic acid. This document covers its nomenclature,

physicochemical properties, and a detailed experimental protocol for its synthesis, making it a

valuable resource for professionals in chemical research and drug development.

Nomenclature and Synonyms
Chlorosuccinic acid is a dicarboxylic acid with the chemical formula C₄H₅ClO₄.[1][2] The

presence of a chiral center at the carbon atom bonded to the chlorine atom gives rise to two

enantiomers, (R)- and (S)-chlorosuccinic acid, as well as the racemic mixture.

The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is 2-

chlorobutanedioic acid.[1][2]

Common synonyms and identifiers for chlorosuccinic acid include:

2-Chlorosuccinic acid[2]

Monochlorosuccinic acid[2]

Chlorobutanedioic acid[2]

Butanedioic acid, 2-chloro-[2][3]
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Succinic acid, chloro-[3]

(S)-2-Chlorosuccinic acid (for the S-enantiomer)[4][5]

L-Chlorosuccinic acid (for the S-enantiomer)[4][5]

(R)-2-Chlorosuccinic acid (for the R-enantiomer)[6]

D-(+)-Chlorosuccinic acid (for the R-enantiomer)[6]

Physicochemical Properties
The properties of chlorosuccinic acid are summarized in the table below. These values are

essential for its application in various experimental and industrial settings.

Property Value Source

Molecular Formula C₄H₅ClO₄ [1][2]

Molecular Weight 152.53 g/mol [1][2]

Melting Point 150-153 °C [1][5]

Boiling Point 235.8 °C at 760 mmHg [1][5]

Density 1.595 g/cm³ [1][5]

Flash Point 96.4 °C [1][5]

Vapor Pressure 0.017 mmHg at 25°C [5]

Appearance
White to Beige Powder or

Crystals
[1]

Experimental Protocol: Synthesis of S-(-)-
Chlorosuccinic Acid
This section details a common method for the synthesis of S-(-)-chlorosuccinic acid from S-

(+)-aspartic acid.[7][8]
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3.1 Materials and Reagents:

S-(+)-aspartic acid

Sodium nitrite (NaNO₂)

Concentrated hydrochloric acid (HCl)

Sodium chloride (NaCl)

Demineralized water

3.2 Procedure:

A suspension of S-(+)-aspartic acid is prepared in demineralized water.

Concentrated hydrochloric acid and sodium chloride are added to the suspension. The molar

ratio of S-(+)-aspartic acid to sodium chloride should be between 1:0.3 and 1:0.5.[7]

The mixture is cooled to a temperature between -10°C and -20°C, with -15°C being the

preferred temperature.[7]

Solid sodium nitrite is then added portion-wise to the vigorously stirred mixture over a period

of approximately 2 hours, while maintaining the temperature at -5°C under a nitrogen

blanket.[7][8]

Upon completion of the reaction, the product, S-(-)-chlorosuccinic acid, is isolated by

precipitation by cooling the reaction mixture.[7]

The crude product can be further purified by crystallization from water.[7][8]

This process, with yields reported between 80-87%, provides an effective method for producing

the S-enantiomer of chlorosuccinic acid.[7]

Visualization of Synthesis Pathway
The following diagram illustrates the workflow for the synthesis of S-(-)-chlorosuccinic acid.
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S-(+)-Aspartic Acid +
HCl, NaCl, H₂O Aqueous Suspension Cooling

(-10°C to -20°C)
Step 1 +

Sodium Nitrite (solid)
Reaction

(-5°C) PrecipitationStep 2 S-(-)-Chlorosuccinic AcidIsolation

Click to download full resolution via product page

Caption: Synthesis workflow for S-(-)-chlorosuccinic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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